![molecular formula C26H22FNO6S B2519001 ethyl 5-(N-((4-fluoro-2-methylphenyl)sulfonyl)benzamido)-2-methylbenzofuran-3-carboxylate CAS No. 865614-04-6](/img/structure/B2519001.png)
ethyl 5-(N-((4-fluoro-2-methylphenyl)sulfonyl)benzamido)-2-methylbenzofuran-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 5-(N-((4-fluoro-2-methylphenyl)sulfonyl)benzamido)-2-methylbenzofuran-3-carboxylate is a useful research compound. Its molecular formula is C26H22FNO6S and its molecular weight is 495.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Ethyl 5-(N-((4-fluoro-2-methylphenyl)sulfonyl)benzamido)-2-methylbenzofuran-3-carboxylate is a compound involved in the synthesis and characterization of various chemical entities. Its role is pivotal in developing novel compounds with potential therapeutic applications. For example, research on the synthesis and crystal structures of related chemical entities highlights the importance of strong hydrogen bonds in crystal packing, illustrating the compound's role in studying molecular interactions and structural chemistry (Yeong et al., 2018).
Pharmacological Potential
Compounds related to this compound exhibit significant pharmacological potential. For instance, research on sulfonamide-amide derivatives has demonstrated significant in vitro antibacterial and antifungal activities, indicating the compound's relevance in developing new antimicrobial agents (Abbavaram & Reddyvari, 2013). Similarly, studies on thromboxane receptor antagonists have leveraged related chemical structures to explore novel treatments for conditions such as acute myocardial infarction, showcasing the therapeutic avenues that such compounds can open (C. W. and Mason, 1998).
Chemical Synthesis Techniques
The compound also plays a role in advancing chemical synthesis techniques. For instance, research into the convenient synthesis of 2-substituted thiazole-5-carboxylates leverages related chemical structures to enhance the efficiency and yield of chemical synthesis processes, contributing to the broader field of organic synthesis (Fong et al., 2004).
Biological Activity and Drug Development
Moreover, the compound is central to investigations into biological activity and drug development. Studies on novel insecticides and antineoplastic agents utilize related chemical structures to explore new pathways for treating diseases and pests, indicating the compound's utility in biologically active compound development (Tohnishi et al., 2005), (Ram et al., 1992).
properties
IUPAC Name |
ethyl 5-[benzoyl-(4-fluoro-2-methylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22FNO6S/c1-4-33-26(30)24-17(3)34-22-12-11-20(15-21(22)24)28(25(29)18-8-6-5-7-9-18)35(31,32)23-13-10-19(27)14-16(23)2/h5-15H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJYJRNNCDPLCOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC2=C1C=C(C=C2)N(C(=O)C3=CC=CC=C3)S(=O)(=O)C4=C(C=C(C=C4)F)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22FNO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.